Cas no 676-83-5 (methylphosphonous dichloride)

methylphosphonous dichloride structure

Product name:methylphosphonous dichloride

CAS No:676-83-5

MF:CH₃PCl₂

MW:116.91432

CID:82953

PubChem ID:24870366

methylphosphonous dichloride Chemical and Physical Properties

Names and Identifiers

- methylphosphonous dichloride
- dichloro(methyl)phosphane
- METHYLDICHLOROPHOSPHINE
- Methylphosphinic dichloride
- Methylphosphinous dichloride
- Methylphosphorus dichloride
- InChI=1/CH3Cl2P/c1-4(2)3/h1H
- Methyl phosphonous dichloride
- SCHEMBL331802
- CH3PCl2
- 676-83-5
- PHOSPHONOUS DICHLORIDE, METHYL-
- Phosphine, dichloromethyl-
- AKOS015913867
- PMeCl2
- DTXSID1060978
- Dichloromethylphosphine
- UN 2845
- dichloro(methyl)phosphine
- EC 211-631-8
- SCHEMBL11569887
- FT-0632786
- Methyl dichlorophosphine
- GEO-00992
- Dichloromethylphosphine, 96%
- Dichloro-methylphosphine
- EINECS 211-631-8
- methyldichloro-phosphine
- Dichloromethylphosphine, technical grade, 90%
- NS00002674
- Phosphonous dichloride, P-methyl-
- DB-009767
- MDL： MFCD00013616
- Inchi： InChI=1S/CH3Cl2P/c1-4(2)3/h1H3
- InChI Key： CDPKWOKGVUHZFR-UHFFFAOYSA-N
- SMILES： CP(Cl)Cl

Computed Properties

Exact Mass: 115.93500
Monoisotopic Mass: 115.935
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 4
Rotatable Bond Count: 0
Complexity: 13.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 0A^2
XLogP3: 1.5
Tautomer Count: nothing

Experimental Properties

Color/Form: Colorless Transparent Liquid
Density: 1.322 g/mL at 25 °C(lit.)
Boiling Point: 82 °C(lit.)
Flash Point: Fahrenheit: 120.2 ° f
Celsius: 49 ° c
Refractive Index: n20/D 1.496(lit.)
Water Partition Coefficient: Reacts with water.
PSA: 13.59000
LogP: 2.40570
Solubility: Strong reaction with water
Sensitiveness: Air & Moisture Sensitive

methylphosphonous dichloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H226-H250-H301-H311-H314-H331
Warning Statement： P222-P231-P261-P280-P301+P310-P422
Hazardous Material transportation number：UN 2845
WGK Germany：3
Hazard Category Code： 14-17-23/24/25-34
Safety Instruction： 16-23-26-36/37/39-45
Hazardous Material Identification：
Storage Condition：Flammable area
Risk Phrases：R34; R29; R23/24/25; R17; R14; R10
PackingGroup：I
HazardClass：6.1
TSCA：Yes
Hazard Level：6.1
Safety Term：6.1

methylphosphonous dichloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-3220-5g	Methyldichlorophosphine	676-83-5	97%	5g	2451.0CNY	2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-3220-5g	Methyldichlorophosphine	676-83-5	97%	5g	2451CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-3220-25g	Methyldichlorophosphine	676-83-5	97%	25g	9804CNY	2021-05-10
1PlusChem	1P003SKC-5g	METHYLDICHLOROPHOSPHINE	676-83-5	97%	5g	$306.00	2023-12-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-3220-25g	Methyldichlorophosphine	676-83-5	97%	25g	9804.0CNY	2021-07-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	30211-1g	Methyldichlorophosphine, 97+%	676-83-5	97+%	1g	￥217.00	2023-03-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	30211-5g	Methyldichlorophosphine, 97+%	676-83-5	97+%	5g	￥1085.00	2023-03-03
A2B Chem LLC	AB76188-5g	METHYLDICHLOROPHOSPHINE	676-83-5	97%	5g	$306.00	2023-12-30

methylphosphonous dichloride Production Method

Synthetic Circuit 1

676-59-5

676-83-5

811-62-1

Reaction Conditions

Reference

Organic phosphorus compounds. VIII. The direct synthesis of alkyl and arylhalophosphines

Maier, Ludwig; et al, Helvetica Chimica Acta, 1963, 46(6), 2020-40

methylphosphonous dichloride Raw materials

Phosphine, dimethyl-(6CI,7CI,8CI,9CI)

methylphosphonous dichloride Preparation Products

methylphosphonous dichloride Related Literature

1. Synthesis and crystal structure of the novel cyclometallophosphine complex Re4Cl2(CO)15{MePP(Me)PMe}

Nicholas J. Taylor J. Chem. Soc. Chem. Commun. 1985 476
2. 1-Isopropyl-4,6-dimethyl-6-phospha(V)bicyclo[3.1.1]hept-3-ene 6-oxide: a distorted phosphetan synthesized from α-pinene and the methylphosphonous dichloride–aluminium chloride complex; X-ray crystal and molecular structure

Erna Vilkas,Michel Vilkas,Denise Joniaux,Claudine Pascard-Billy J. Chem. Soc. Chem. Commun. 1978 125
3. 86. The reaction of bicyclo[2,2,1]heptadiene with methylphosphonous dichloride

M. Green J. Chem. Soc. 1965 541
4. o-Quinonoid compounds. Part VI. Spiroconjugation in the ethylene acetal of 1,3-diphenylinden-2-one and derivatives of benzo[c]phosphole 2-oxide

J. Murray Holland,David W. Jones J. Chem. Soc. Perkin Trans. 1 1973 927
5. A study of the reaction between the dichloromethylphosphine–aluminium chloride complex and terpenes. Part 2. Reaction of the PCl2Me–AlCl3 complex and camphene, and an X-ray crystallographic study of the products

Erna Vilkas,Michel Vilkas,Jo?lle Sainton,Bernard Meunier,Claudine Pascard J. Chem. Soc. Perkin Trans. 1 1980 2136
6. Primary α-dichloromethylphosphine; a precursor of unhindered C-chlorophosphaethylene and synthetic equivalent of phospha-acetylene

J. C. Guillemin,M. Le Guennec,J. M. Denis J. Chem. Soc. Chem. Commun. 1989 988
7. Hydrocarbonylation reactions using alkylphosphine-containing dendrimers based on a polyhedral oligosilsesquioxane core

Lo?c Ropartz,Douglas F. Foster,Russell E. Morris,Alexandra M. Z. Slawin,David J. Cole-Hamilton J. Chem. Soc. Dalton Trans. 2002 1997
8. 615. Organophosphorus compounds. Part V. The preparation of O-alkyl hydrogen methylphosphonothioates

Zvi Pelchowicz,Haim Leader J. Chem. Soc. 1963 3320
9. 86. The reaction of bicyclo[2,2,1]heptadiene with methylphosphonous dichloride

M. Green J. Chem. Soc. 1965 541
10. The stereochemistry of the reaction of phosphonous and phosphinous halides with 1,3-dienes

A. Bond,M. Green,S. C. Pearson J. Chem. Soc. B 1968 929